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Compound of Interest

Compound Name: 1,1,4-Trimethylcyclohexane

Cat. No.: B1583164

Essential Safety and Handling Guide for 1,1,4-
Trimethylcyclohexane

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 1,1,4-Trimethylcyclohexane in a laboratory setting. It is
intended for researchers, scientists, and drug development professionals to supplement, not
replace, institutional safety protocols and the chemical's specific Safety Data Sheet (SDS).

Chemical and Physical Properties

A summary of the key physical and chemical properties of 1,1,4-Trimethylcyclohexane is
provided below.
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Property Value Source
CAS Number 7094-27-1 [1112]
Molecular Formula C9H18 [1][2]
Molecular Weight 126.24 g/mol [1]
Appearance Colorl.ess' to almost colorless 2]

clear liquid
Boiling Point 135°C [3]
Melting Point -77.27°C (estimate) [3]
Density 0.78 g/cm?3 [3]
Flash Point No information available

Autoignition Temperature

No information available

Hazard Identification and GHS Classification

1,1,4-Trimethylcyclohexane is classified as a flammable liquid and vapor. The GHS

classification may vary slightly between suppliers, but it is generally categorized as follows:

Hazard Class

Category

Hazard Statement

Flammable liquids

Category 2 or 3

H225: Highly flammable liquid
and vapor or H226: Flammable

liquid and vapor

Signal Word: Danger or Warning[1][2]

Primary Hazards:

o Flammable: Vapors can form explosive mixtures with air.[4] Keep away from heat, sparks,

open flames, and hot surfaces.[2][5]

e [rritant: May cause skin and eye irritation.[6]
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 Inhalation Hazard: Inhalation of vapors may cause respiratory tract irritation.[7]

Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is mandatory when handling 1,1,4-Trimethylcyclohexane.

PPE Category

Recommendation

Rationale

Eye and Face Protection

Wear chemical safety goggles
that comply with OSHA 29
CFR 1910.133 or European
Standard EN166. A face shield
is recommended if there is a
splash hazard.[5][7]

Protects against splashes and
vapors that could cause
serious eye irritation or

damage.

Skin Protection

Wear appropriate chemical-
resistant gloves (e.g., nitrile,
neoprene), a lab coat, and
long-sleeved clothing.[2][5] For
prolonged contact, consider

double-gloving.

Prevents skin contact, which
may cause irritation. Always
inspect gloves for degradation

or punctures before use.

Respiratory Protection

Work in a well-ventilated area,
preferably within a chemical
fume hood.[5][7] If ventilation
is inadequate or for emergency
situations, use a NIOSH-
approved respirator with an

organic vapor cartridge.

Minimizes inhalation of
flammable and potentially

irritating vapors.

Foot Protection

Wear closed-toe shoes.
Chemical-resistant boots are
advised for situations with a

risk of spills.

Protects feet from spills and

falling objects.

Operational and Disposal Plans

Follow these step-by-step procedures for the safe handling and disposal of 1,1,4-

Trimethylcyclohexane.
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Experimental Protocol: Safe Handling Workflow

This protocol outlines the essential steps for safely using 1,1,4-Trimethylcyclohexane in a
laboratory experiment.

1. Pre-Experiment Preparation:

o SDS Review: Thoroughly review the manufacturer-specific Safety Data Sheet (SDS).

e Fume Hood Preparation: Ensure the chemical fume hood is operational, certified, and free of
clutter.

e PPE Donning: Put on all required personal protective equipment as detailed in the table
above.

» Spill Kit: Confirm that a spill kit appropriate for flammable liquids is readily accessible.

2. Handling and Experimental Use:

e Containment: Conduct all transfers and manipulations of the chemical within the chemical
fume hood to minimize vapor exposure.

e Grounding: Ground and bond containers and receiving equipment to prevent static
discharge.[2]

e Tools: Use non-sparking tools.[2]

e Heating: If heating is required, use a water bath, heating mantle, or oil bath. Avoid open
flames.

o Storage: Keep the container tightly closed when not in use.[2][5] Store in a cool, dark, and
well-ventilated area away from incompatible materials such as oxidizing agents.[5][8]

3. Post-Experiment Procedure:

o Decontamination: Decontaminate all work surfaces and equipment that came into contact
with the chemical.

o PPE Doffing: Remove PPE in the correct order to avoid cross-contamination.

e Hand Washing: Wash hands thoroughly with soap and water after handling the chemical,
even if gloves were worn.

Disposal Plan

Proper disposal of 1,1,4-Trimethylcyclohexane and its contaminated waste is crucial to
ensure environmental safety and regulatory compliance.
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1. Waste Collection:

o Collect all waste materials containing 1,1,4-Trimethylcyclohexane in a designated, properly
labeled, and sealed container.

« Do not mix with other waste streams unless explicitly permitted by your institution's
hazardous waste disposal guidelines.[4]

2. Waste Storage:

» Store the waste container in a well-ventilated area, away from ignition sources and
incompatible materials.

3. Waste Disposal:

» Dispose of the chemical waste through a licensed professional waste disposal service.[9]

o Handle uncleaned containers as you would the product itself.[4]

 All disposal activities must be in accordance with local, regional, and national hazardous
waste regulations.[4][10]

Logical Workflow Diagram

The following diagram illustrates the key decision points and procedural flow for the safe
handling of 1,1,4-Trimethylcyclohexane.
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Safe Handling Workflow for 1,1,4-Trimethylcyclohexane
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Caption: Logical workflow for the safe handling of 1,1,4-Trimethylcyclohexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document. BenchChem. [Personal protective equipment for handling 1,1,4-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583164?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

